Cas no 156171-61-8 (N-3-(2-amino-1,3-thiazol-4-yl)phenylacetamide)

N-3-(2-amino-1,3-thiazol-4-yl)phenylacetamide is a specialized organic compound featuring a thiazole core linked to a phenylacetamide moiety. Its structural design, incorporating both aromatic and heterocyclic components, makes it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the 2-amino-1,3-thiazol-4-yl group enhances its reactivity, enabling applications in the development of biologically active molecules. This compound exhibits favorable stability under standard conditions, facilitating handling and storage. Its well-defined molecular architecture allows for precise modifications, supporting research in medicinal chemistry, particularly in the design of novel therapeutics targeting specific enzymatic pathways. High purity grades are available to ensure reproducibility in synthetic applications.

N-3-(2-amino-1,3-thiazol-4-yl)phenylacetamide structure

156171-61-8 structure

Product Name:N-3-(2-amino-1,3-thiazol-4-yl)phenylacetamide

CAS No:156171-61-8

MF:C₁₁H₁₁N₃OS

MW:233.289540529251

MDL:MFCD05993536

CID:3085426

PubChem ID:2215374

Update Time:2025-10-18

N-3-(2-amino-1,3-thiazol-4-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

- N -[3-(2-Amino-thiazol-4-yl)-phenyl]-acetamide
- N-[3-(2-AMINO-THIAZOL-4-YL)-PHENYL]-ACETAMIDE
- N-3-(2-amino-1,3-thiazol-4-yl)phenylacetamide
- SR-01000281332
- MFCD05993536
- FS-1921
- N-[3-(2-Amino-4-thiazolyl)phenyl]acetamide
- AKOS022215390
- n-(3-(2-amino-1,3-thiazol-4-yl)phenyl)acetamide
- SR-01000281332-1
- EN300-1841145
- N-[3-(2-amino-1,3-thiazol-4-yl)phenyl]acetamide
- SMR000294844
- CHEMBL1722693
- DTXSID401267247
- CS-0277308
- MLS000664893
- N-[3-(2-Aminothiazol-4-yl)phenyl]acetamide
- SCHEMBL3140270
- 156171-61-8
- n-(3-(2-Imino-2,3-dihydrothiazol-4-yl)phenyl)acetamide
- N-(3-(2-Amino-4-thiazolyl)phenyl)acetamide
- MDL： MFCD05993536
- Inchi： 1S/C11H11N3OS/c1-7(15)13-9-4-2-3-8(5-9)10-6-16-11(12)14-10/h2-6H,1H3,(H2,12,14)(H,13,15)
- InChI Key： TXQFUZOMCPMZMM-UHFFFAOYSA-N
- SMILES： S1C(N)=NC(=C1)C1=CC=CC(=C1)NC(C)=O

Computed Properties

Exact Mass: 233.06228316g/mol
Monoisotopic Mass: 233.06228316g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 96.2Å²

N-3-(2-amino-1,3-thiazol-4-yl)phenylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	029792-250mg	N -[3-(2-Amino-thiazol-4-yl)-phenyl]-acetamide	156171-61-8		250mg	￡152.00	2022-03-01
Fluorochem	029792-1g	N -[3-(2-Amino-thiazol-4-yl)-phenyl]-acetamide	156171-61-8		1g	￡320.00	2022-03-01
Fluorochem	029792-2g	N -[3-(2-Amino-thiazol-4-yl)-phenyl]-acetamide	156171-61-8		2g	￡598.00	2022-03-01
Chemenu	CM314216-1g	N-[3-(2-Aminothiazol-4-yl)phenyl]acetamide	156171-61-8	95%	1g	$418	2022-12-28
abcr	AB540219-1 g	N-[3-(2-Aminothiazol-4-yl)phenyl]acetamide; .	156171-61-8		1g	€559.20	2023-04-14
Chemenu	CM314216-1g	N-[3-(2-Aminothiazol-4-yl)phenyl]acetamide	156171-61-8	95%	1g	$415	2021-08-18
Enamine	EN300-1841145-0.05g	N-[3-(2-amino-1,3-thiazol-4-yl)phenyl]acetamide	156171-61-8		0.05g	$1200.0	2023-09-19
Enamine	EN300-1841145-0.1g	N-[3-(2-amino-1,3-thiazol-4-yl)phenyl]acetamide	156171-61-8		0.1g	$1257.0	2023-09-19
Enamine	EN300-1841145-0.25g	N-[3-(2-amino-1,3-thiazol-4-yl)phenyl]acetamide	156171-61-8		0.25g	$1315.0	2023-09-19
Enamine	EN300-1841145-0.5g	N-[3-(2-amino-1,3-thiazol-4-yl)phenyl]acetamide	156171-61-8		0.5g	$1372.0	2023-09-19

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